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Compound of Interest

Compound Name: calphostin C

Cat. No.: B8748586 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides comprehensive guidance on the safe handling, use, and disposal of

Calphostin C, a potent, light-sensitive inhibitor of Protein Kinase C (PKC). Adherence to these

procedures is critical to ensure personnel safety and experimental integrity.

Immediate Safety and Handling Precautions
Calphostin C is a potent biochemical reagent whose toxicological properties have not been

exhaustively investigated.[1] Therefore, it should be handled with care in a laboratory setting

approved for research with chemical hazards. The primary routes of exposure are inhalation,

ingestion, and skin or eye contact.[2]

Personal Protective Equipment (PPE): A multi-layered approach to PPE is essential when

working with Calphostin C to minimize exposure.
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PPE Category Item Specification Rationale

Hand Protection
Double-gloving with

nitrile gloves

Inner and outer

chemical-resistant

gloves.[3]

Provides a barrier

against direct skin

contact and potential

absorption.

Eye Protection

Chemical splash

goggles or a face

shield

Must provide a

complete seal around

the eyes.[4]

Protects against

splashes of solutions

containing Calphostin

C.

Body Protection Laboratory coat Standard lab coat.

Prevents

contamination of

personal clothing.

Respiratory Protection
NIOSH/MSHA

approved respirator

Required when

handling the powder

form to avoid

inhalation.[1]

Mitigates the risk of

inhaling fine particles.

Quantitative Data Summary
The following table summarizes key quantitative data for Calphostin C.
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Property Value Source(s)

Molecular Formula C₄₄H₃₈O₁₄ [5]

Molecular Weight 790.8 g/mol [5][6]

CAS Number 121263-19-2 [5]

Appearance Dark red solid [2]

Solubility
Soluble in DMSO, ethanol, and

DMF
[2][5]

Storage Temperature -20°C [1][6]

IC₅₀ for Protein Kinase C

(PKC)
50 nM [5]

IC₅₀ for Protein Kinase A (PKA) > 50 µM

IC₅₀ for Phospholipase D₁ and

D₂
100 nM [5]

Subcutaneous TDLO (rat) 1,579 ng/kg

Intracerebral TDLO (mouse) 4,000 ng/kg

Experimental Protocol: Inhibition of PKC in Cultured
Cells
This protocol outlines a general procedure for treating adherent mammalian cells with

Calphostin C to inhibit PKC activity.

Materials:

Calphostin C powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Complete cell culture medium

Adherent mammalian cells (e.g., MCF-7)
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Sterile microcentrifuge tubes

Pipettes and sterile, filtered pipette tips

Cell culture plates

Fluorescent light source

Procedure:

Prepare a Stock Solution:

In a biological safety cabinet, carefully weigh out the desired amount of Calphostin C
powder.

Reconstitute the powder in anhydrous DMSO to create a stock solution (e.g., 1 mM).

Aliquot the stock solution into light-protected microcentrifuge tubes and store at -20°C.

Cell Seeding:

The day before the experiment, seed the cells in the appropriate cell culture plates at a

density that will ensure they are in the exponential growth phase at the time of treatment.

Incubate the cells overnight under standard conditions (e.g., 37°C, 5% CO₂).

Treatment with Calphostin C:

On the day of the experiment, thaw an aliquot of the Calphostin C stock solution.

Dilute the stock solution to the desired final concentration in complete cell culture medium.

Remove the old medium from the cells and replace it with the medium containing

Calphostin C.

Incubate the cells in the dark for 30 minutes to allow for cellular uptake of the compound.

[7]

Photoactivation:
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Expose the cells to a fluorescent light source (e.g., a 30-W lamp at a distance of 3 inches)

for 30 minutes to activate the Calphostin C.[7][8]

Control cells should be treated with an equivalent volume of DMSO and subjected to the

same light exposure.[7]

Post-Activation Incubation and Analysis:

Following photoactivation, return the cells to the incubator for the desired experimental

duration.

Proceed with downstream analyses, such as Western blotting for PKC substrate

phosphorylation or cell viability assays.

Signaling Pathway and Disposal Plan
Mechanism of Action:

Calphostin C is a specific inhibitor of Protein Kinase C (PKC).[9] Its inhibitory action is light-

dependent and occurs through competition with diacylglycerol (DAG) and phorbol esters at

their binding site on the regulatory domain of PKC.[5] This prevents the activation of PKC and

subsequent downstream signaling events.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b8748586?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC2735803/
https://pubmed.ncbi.nlm.nih.gov/1708246/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2735803/
https://www.benchchem.com/product/b8748586?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/2467670/
https://www.caymanchem.com/product/15383/calphostin-c
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8748586?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cell Membrane

Extracellular Stimulus

Inactive PKC

Active PKC

Activation

Downstream
Signaling

Phosphorylates Substrates

Diacylglycerol (DAG) / 
Phorbol Esters

Binds to

Agonist

Receptor

Activates

Calphostin C
(Light Activated)

Inhibits Binding

Click to download full resolution via product page

Caption: Mechanism of Calphostin C action on the Protein Kinase C signaling pathway.

Operational and Disposal Plan:

Spill Management:
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Small Spills (Powder): If a small amount of Calphostin C powder is spilled, cover it with wet

paper towels to minimize dust generation.[1] Carefully pick up the material and place it in a

properly labeled, sealed container for disposal.

Liquid Spills: For spills of Calphostin C solutions, absorb the liquid with an inert material and

place it in a sealed container for disposal.

In all cases, decontaminate the area with soap and water.

Waste Disposal:

Unused Product and Contaminated Materials: All waste, including unused Calphostin C,

contaminated labware (e.g., pipette tips, tubes), and PPE, must be disposed of as hazardous

chemical waste.[1][10]

Place all waste in a designated, sealed, and clearly labeled hazardous waste container.

Follow all local, state, and federal regulations for the disposal of hazardous chemical waste.

[1][11] Do not discard Calphostin C down the drain.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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